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Compound of Interest

Compound Name: Benzoximate

CAS No.: 29356-13-6

Cat. No.: B1239414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acaricide Benzoximate,

focusing on its chemical identity, physicochemical properties, toxicological profile, and

analytical methodologies. While Benzoximate has been used in agriculture, key aspects of its

biological interactions, including its precise mechanism of action, remain to be fully elucidated.

Chemical Identity: Synonyms, Trade Names, and
Identifiers
Benzoximate is known by a variety of synonyms and trade names in scientific literature and

commercial products. Its systematic chemical name is benzoic 3-chloro-N-ethoxy-2,6-

dimethoxybenzimidic anhydride[1][2][3]. The Chemical Abstracts Service (CAS) Registry

Number for Benzoximate is 29104-30-1[1][3][4][5][6][7].

A comprehensive list of its common synonyms, trade names, and chemical identifiers is

provided in Table 1 for clear identification and cross-referencing in research.

Table 1: Synonyms, Trade Names, and Chemical Identifiers for Benzoximate
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Category Identifier Reference(s)

IUPAC Name

[(3-chloro-2,6-

dimethoxybenzoyl)-ethylamino]

benzoate

[1]

CAS Name

Benzoic acid, anhydride with

3-chloro-N-ethoxy-2,6-

dimethoxybenzenecarboximidi

c acid

[1][2][3]

CAS Registry No. 29104-30-1 [1][3][4][5][6][7]

Molecular Formula C18H18ClNO5 [1][4][5]

Molecular Weight 363.79 g/mol [4][5]

Common Synonyms Benzomate, Benzoxamate [1][3]

Trade Names
Acarmate, Artaban, Azomate,

Citrazon, NA-53, NA-53M
[1][5]

Other Identifiers
EINECS 249-439-1, BRN

2783319
[1]

Physicochemical Properties
The physicochemical properties of a compound are critical for understanding its environmental

fate, bioavailability, and for the development of analytical methods. Benzoximate is a white

crystalline solid.[5] A summary of its key physicochemical properties is presented in Table 2.

Table 2: Physicochemical Properties of Benzoximate
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Property Value Reference(s)

Melting Point 73 °C [5]

Boiling Point 483.3 ± 55.0 °C (Predicted) [5]

Density 1.21 g/cm³

Vapor Pressure
<1.33 × 10⁻² Pa (4.53 × 10⁻⁴

Pa at 25°C)
[5]

Water Solubility
30.26 mg/L (temperature not

stated)
[5]

Solubility in Organic Solvents

(at 20°C)

Acetone: 980 g/L [5]

Benzene: 650 g/L [5]

Dimethylformamide: 1460 g/L [5]

Ethanol: 70 g/L [5]

Hexane: 8 g/L [5]

Xylene: 710 g/L [5]

Toxicological Profile
The toxicological data for Benzoximate indicates moderate acute toxicity to mammals and fish.

It is noted to be harmful to aquatic life with long-lasting effects. However, specific quantitative

data for some non-target organisms, particularly aquatic invertebrates and bees, are not readily

available in the reviewed literature.

Table 3: Acute Toxicity of Benzoximate
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Species Route of Exposure Value Reference(s)

Rat Oral (LD₅₀) >15,000 mg/kg

Rat Dermal (LD₅₀) >15,000 mg/kg

Mouse Oral (LD₅₀) 12,000 mg/kg

Mouse Intraperitoneal (LD₅₀) 3,550 mg/kg

Japanese Quail Oral (LC₅₀) >10,000 ppm

Carp Aquatic (LC₅₀, 48h) 1.85 mg/L

Aquatic Invertebrates

(e.g., Daphnia)
Aquatic (EC₅₀) Data not available

Algae Aquatic (EC₅₀) Data not available

Bees Oral/Contact (LD₅₀)

Reported as "highly

toxic," specific value

not available

Experimental Protocols
Synthesis of Benzoximate
A detailed, step-by-step experimental protocol for the synthesis of Benzoximate is not widely

published. However, the general synthetic route involves the reaction of ethyl 3-chloro-2,6-

dimethoxybenzohydroxamate with benzoyl chloride. This reaction is a benzoylation of the

hydroxamate.
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Caption: High-level synthesis pathway for Benzoximate.

Analytical Method for Residue Determination
A detailed method for the determination of Benzoximate residues in crops has been developed

using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

Objective: To quantify Benzoximate residues in citrus fruits.
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Principle: Benzoximate is extracted from the sample matrix, cleaned up to remove interfering

co-extractives, and then analyzed by HPLC with UV detection.

Methodology:

Extraction:

Homogenize a representative sample of the citrus fruit.

Extract the homogenate with a methanol/water solution.

Partition the aqueous methanol extract with dichloromethane to transfer Benzoximate into

the organic phase.

Cleanup:

Concentrate the dichloromethane extract under reduced pressure.

Purify the concentrated extract using a Sep-Pak Florisil solid-phase extraction (SPE)

cartridge.

Condition the cartridge with dichloromethane.

Load the sample onto the cartridge.

Elute the Benzoximate from the cartridge with dichloromethane.

Determination:

Analyze the purified extract by HPLC.

HPLC Column: Lichrospher RP-18.

Mobile Phase: Acetonitrile and water.

Detection: UV detector set at 235 nm.

Quantify the amount of Benzoximate by comparing the peak area to a standard curve

prepared from certified reference material.
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Note: GC-MS is generally not suitable for Benzoximate analysis as it is a thermally labile

compound and can decompose during the analysis.

Citrus Fruit Sample Homogenization Extraction
(Methanol/Water & Dichloromethane)

Concentration
(Reduced Pressure)

SPE Cleanup
(Sep-Pak Florisil)

HPLC Analysis
(RP-18, UV at 235 nm) Quantification

Click to download full resolution via product page

Caption: Workflow for Benzoximate residue analysis in crops.

Mechanism of Action and Signaling Pathways
The precise molecular target and mechanism of action for Benzoximate have not been fully

elucidated and are frequently cited as unknown in the scientific literature. It is classified as a

non-systemic acaricide with contact and stomach action. The lack of a defined mechanism of

action means that there are no established signaling pathways to be diagrammed at this time.

Further research is required to understand how Benzoximate exerts its toxic effects on mites

at the molecular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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